Cas no 117824-04-1 (2,7-Phenanthrenediol,5-ethenyl-1,6-dimethyl-)

• Product Name: 2,7-Phenanthrenediol,5-ethenyl-1,6-dimethyl-
• CAS No: 117824-04-1
• MF: C₁₈H₁₆O₂
• MW: 264.318445205688
• CID: 206642
• PubChem ID: 5316773
• Update Time: 2025-04-19

2,7-Phenanthrenediol,5-ethenyl-1,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,7-Phenanthrenediol,5-ethenyl-1,6-dimethyl-
• dehydrojuncusol
• Papillosol
• E88895
• FS-8255
• HY-N8188
• CS-0140285
• SCHEMBL23754264
• 117824-04-1
• AKOS040761597
• CHEMBL4060785
• 5-ethenyl-1,6-dimethylphenanthrene-2,7-diol
• DA-52411

• Inchi： 1S/C18H16O2/c1-4-13-10(2)17(20)9-12-5-6-14-11(3)16(19)8-7-15(14)18(12)13/h4-9,19-20H,1H2,2-3H3
• InChI Key： IZVFYHBVHNNKGE-UHFFFAOYSA-N
• SMILES： OC1C=C2C=CC3C(C)=C(C=CC=3C2=C(C=C)C=1C)O

Computed Properties

• Exact Mass: 264.11508
• Monoisotopic Mass: 264.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 508.8±38.0 °C at 760 mmHg
• Flash Point: 246.0±21.4 °C
• PSA: 40.46
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

2,7-Phenanthrenediol,5-ethenyl-1,6-dimethyl- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Phenanthrols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether